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Compound of Interest

Tetramethylammonium
Compound Name:
hydrogensulfate

cat. No.: B1630505

Tetramethylammonium Hydrogensulfate: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
tetramethylammonium hydrogensulfate, with a focus on its molecular weight and chemical
formula. This information is crucial for researchers and professionals in drug development and
various scientific fields who utilize this compound in applications such as ion pair
chromatography and phase transfer catalysis.

Core Physicochemical Data

Tetramethylammonium hydrogensulfate is a quaternary ammonium salt that is widely used
in analytical chemistry and organic synthesis.[1] A clear understanding of its fundamental
properties is essential for its effective application. The key quantitative data for this compound
are summarized below.
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Property Value Source(s)

Molecular Formula C4H13N0O4S [21[31[41[5]

Molecular Weight 171.22 g/mol [1][2][6]

Alternate Molecular Formula C4H12N-HSO4 [1]
Tetramethylammonium

Synonyms ) [7]
bisulfate

Note: Some sources may list the molecular weight as 171.21 g/mol .[5][7] The anhydrous basis

is also commonly cited.[6]

Chemical Structure and Formula

The chemical formula of tetramethylammonium hydrogensulfate is C4AH13NO4S.[2][3][4][5]
This formula represents the composition of the ionic compound, which consists of a
tetramethylammonium cation and a hydrogensulfate anion.

The structure of these two components is visualized in the diagram below.

Chemical Components of Tetramethylammonium Hydrogensulfate

N+
CH3 CH3 CH3 CH3

Hydrogensulfate Anion (HSO4-)

Tetramethylammonium Cation ([N(CH3)4]+)
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lonic components of the compound.

Applications in Research and Development

Tetramethylammonium hydrogensulfate is a versatile reagent with important applications in
both analytical and synthetic chemistry.

lon Pair Chromatography

In high-performance liquid chromatography (HPLC), it is frequently used as an ion-pairing
reagent.[1] This technique is essential for the separation of ionic and polar analytes on
reversed-phase columns. The tetramethylammonium cation forms an ion pair with an anionic
analyte, effectively increasing the hydrophobicity of the analyte and enhancing its retention on
the nonpolar stationary phase. This leads to improved resolution and separation of complex
mixtures, which is particularly valuable in pharmaceutical analysis.[1]

The general mechanism for ion pair chromatography is illustrated in the following workflow.

lon Pair Chromatography Workflow

lonic Analyte in Mobile Phase Addition of Tetramethylammonium Formation of a Neutral lon Pair Interaction V,mh Reversed-Phase Separation and Elution
Hydrogensulfate (lon Pair Reagent) Stationary Phase
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Workflow of ion pair chromatography.

Phase Transfer Catalysis

As a phase transfer catalyst, tetramethylammonium hydrogensulfate facilitates reactions
between reactants that are located in different immiscible phases (e.g., an agueous phase and
an organic phase). The tetramethylammonium cation can transport an anionic reactant from the
agueous phase into the organic phase, where it can then react with an organic-soluble
substrate. This is particularly useful in organic synthesis for increasing reaction rates and

yields.[1]

The logical relationship in phase transfer catalysis is depicted below.

Phase Transfer Catalysis Mechanism
Aqueous Phase
(contains anionic reactant)

Anion Transfer
\/

Tetramethylammonium Cation
(Catalyst)

Transport into
Organic Phase

Organic Phase
(contains organic substrate)

Reaction in Organic Phase

Click to download full resolution via product page
Mechanism of phase transfer catalysis.

Role in Drug Development

In pharmaceutical development, tetramethylammonium hydrogensulfate can aid in drug
formulation by enhancing the solubility and stability of active pharmaceutical ingredients (APIs).

[1] Its ability to interact with ionic species makes it a valuable excipient in creating more
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effective medication formulations. Further research into its specific applications in this area is
ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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